Cas no 1804474-84-7 (Methyl 4-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804474-84-7
• MF: C₉H₆ClF₄NO₃
• MW: 287.595455646515
• CID: 4828606
• Update Time: 2023-08-19

Methyl 4-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-fluoro-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H6ClF4NO3/c1-17-8(16)7-6(11)4(3-10)2-5(15-7)18-9(12,13)14/h2H,3H2,1H3
• InChI Key： XGTYFXQFXAUHSG-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C(=O)OC)C=1F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3
• Topological Polar Surface Area: 48.4